Cas no 1107610-87-6 (5-Boc-3a,4,6,6a-tetrahydro-pyrrolo-[3,4-d]isoxazole-3-methanol)

5-Boc-3a,4,6,6a-tetrahydro-pyrrolo-[3,4-d]isoxazole-3-methanol is a versatile heterocyclic building block used in organic synthesis and medicinal chemistry. The Boc (tert-butoxycarbonyl) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. Its fused pyrrolo-isoxazole scaffold offers a rigid framework for constructing complex molecules, particularly in the development of pharmaceuticals and bioactive compounds. The hydroxymethyl group at the 3-position provides a reactive handle for further functionalization, enabling diverse derivatization pathways. This compound is valued for its synthetic flexibility, compatibility with standard coupling reactions, and potential applications in drug discovery, particularly for targeting central nervous system disorders. Its well-defined stereochemistry ensures reproducibility in chiral synthesis.
5-Boc-3a,4,6,6a-tetrahydro-pyrrolo-[3,4-d]isoxazole-3-methanol structure
1107610-87-6 structure
Product Name:5-Boc-3a,4,6,6a-tetrahydro-pyrrolo-[3,4-d]isoxazole-3-methanol
CAS No:1107610-87-6
MF:C11H18N2O4
MW:242.271623134613
CID:4560751
Update Time:2025-06-07

5-Boc-3a,4,6,6a-tetrahydro-pyrrolo-[3,4-d]isoxazole-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 5-Boc-3a,4,6,6a-tetrahydro-pyrrolo-[3,4-d]isoxazole-3-methanol
    • tert-Butyl 3-(hydroxymethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate
    • Inchi: 1S/C11H18N2O4/c1-11(2,3)16-10(15)13-4-7-8(6-14)12-17-9(7)5-13/h7,9,14H,4-6H2,1-3H3/t7-,9-/m1/s1
    • InChI Key: CRWQTJLAESSLEF-VXNVDRBHSA-N
    • SMILES: O1[C@]2([H])CN(C(OC(C)(C)C)=O)C[C@]2([H])C(CO)=N1

5-Boc-3a,4,6,6a-tetrahydro-pyrrolo-[3,4-d]isoxazole-3-methanol Pricemore >>

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